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Compound of Interest

Compound Name: TMCB

Cat. No.: B1194547

This guide provides crucial safety and logistical information for the handling and disposal of
1,2,4-Trichlorobenzene, a colorless liquid utilized as a solvent and an intermediate in the
production of other chemicals.[1][2] The following procedures are designed to ensure the safety
of researchers, scientists, and drug development professionals. It is presumed that "TMCB" is
a likely reference to Trichlorobenzene.

Health Hazard Information

1,2,4-Trichlorobenzene is harmful if swallowed and causes irritation to the skin, eyes, and
respiratory tract.[3] Exposure can also lead to liver damage.[3] It is classified as a combustible
liquid.

Physical and Chemical Properties
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Property Value

Molecular Formula C6H3CI3

Molecular Weight 181.45 g/mol
Appearance Colorless liquid[1]
Odor Aromatic[1]

Boiling Point 214 °C

Melting Point 16 °C

Flash Point 110 °C[1]

Density 1.454 g/mL at 25 °C

Solubility in Water

Insoluble

Vapor Pressure

1 mmHg at 40 °C

Exposure Limits and Toxicity Data

Parameter Value Species
LD50 Oral 756 mg/kg Rat
LD50 Dermal 6139 mg/kg Rat
Recommended Exposure Limit

5 ppm (40 mg/m3) NIOSH

(REL)

Data sourced from the National Institute for Occupational Safety and Health (NIOSH) Pocket

Guide to Chemical Hazards.

Operational and Disposal Plans
Engineering Controls and Work Practices

To minimize exposure, it is essential to handle 1,2,4-Trichlorobenzene in a well-ventilated area.

[4] If possible, use a chemical fume hood.[5] Automated pumping systems should be used to
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transfer the liquid from storage containers to reduce the risk of spills and exposure.[3] Always

wash hands thoroughly after handling the chemical.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical for the safe handling of this chemical.

PPE Category

Specific Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles.[3]

Skin Protection

Chemical-resistant gloves (e.g., Viton®,
Barrier®).

Body Protection

A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

If ventilation is inadequate, a NIOSH-approved
respirator with organic vapor cartridges is

necessary.

Eirst Aid Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, while holding eyelids open.
[3] Seek medical attention.[3]

Skin Contact

Remove contaminated clothing immediately.[3]

Wash the affected area with soap and water.[3]

Inhalation

Move the individual to fresh air. If breathing has

stopped, provide artificial respiration.[4]

Ingestion

Do not induce vomiting. Rinse the mouth with

water.[5] Seek immediate medical attention.[5]

Spill and Leak Procedures
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In the event of a spill, evacuate the area of all personnel not wearing appropriate protective
equipment.[3] Remove all sources of ignition.[3] Absorb the spill using an inert material such as
vermiculite, dry sand, or earth, and place it into a sealed container for disposal.[3] After the spill
has been cleaned up, ventilate the area and wash the surface.[3]

Disposal Plan

1,2,4-Trichlorobenzene and any materials contaminated with it must be disposed of as
hazardous waste.[3][5] Containers should be kept tightly closed and stored in a cool, dry, and
well-ventilated area before disposal.[5] Follow all local, state, and federal regulations for
hazardous waste disposal.[6]

Experimental Workflow

The following diagram outlines the standard workflow for handling 1,2,4-Trichlorobenzene in a
laboratory setting.
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Disposal
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Caption: Workflow for Safe Handling and Disposal of 1,2,4-Trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for 1,2,4-
Trichlorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194547#personal-protective-equipment-for-
handling-tmcb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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